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Compound of Interest

Compound Name: 2-Methoxyethyl isothiocyanate

Cat. No.: B1583187 Get Quote

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2-Methoxyethyl isothiocyanate. It is intended for researchers,

scientists, and professionals in drug development who work with this compound. Adherence to

these procedures is critical for ensuring laboratory safety and minimizing exposure risks.

Chemical Profile:

Chemical Name: 2-Methoxyethyl isothiocyanate

CAS Number: 38663-85-3

Molecular Formula: C₄H₇NOS

Hazards: Highly flammable liquid and vapor, toxic if swallowed, harmful in contact with skin

or if inhaled, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent contact, inhalation, and ingestion. The

following table summarizes the required protective equipment.
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Body Part Recommended Protection Specifications & Remarks

Eyes/Face Safety Goggles & Face Shield

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166. A face shield

is recommended for maximum

protection.[3][4]

Skin
Chemical Resistant Gloves &

Protective Clothing

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[3][5] Flame-

retardant and antistatic

protective clothing is advised.

Glove Selection

No specific breakthrough time

data is available for 2-

Methoxyethyl isothiocyanate.

For similar isocyanates, nitrile

or polyethylene gloves are

often recommended.[4] It is

crucial to select gloves with a

high resistance to organic

solvents and sulfur

compounds. Always inspect

gloves for integrity before use

and replace them immediately

if compromised. Double

gloving is recommended.

Respiratory Respirator with appropriate

filter

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[6] Use a

respirator with a Type ABEK

(EN14387) filter for organic

gases and vapors, inorganic
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gases and vapors, sulfur

dioxide, and ammonia.[7]

Operational Plan: Step-by-Step Handling Procedure
All handling of 2-Methoxyethyl isothiocyanate must be conducted within a certified chemical

fume hood with proper ventilation.[3][5]

Preparation:

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Have spill control materials (e.g., inert absorbent material like sand or vermiculite) readily

accessible.[3]

Prepare all necessary equipment and reagents before handling the compound.

Handling:

Ground and bond containers when transferring the material to prevent static discharge.[3]

Use only non-sparking tools.[1][5]

Keep the container tightly closed when not in use.[1][5]

Avoid breathing vapors or mist.[3]

Prevent contact with skin and eyes.[3]

Do not eat, drink, or smoke in the handling area.[1][5]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[3][5]
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Carefully remove and decontaminate or dispose of contaminated PPE according to

institutional guidelines.[3]

Clean the work area thoroughly.

Disposal Plan
All waste containing 2-Methoxyethyl isothiocyanate must be treated as hazardous waste and

disposed of in accordance with federal, state, and local environmental regulations.

Waste Collection:

Collect all waste, including unused material and contaminated disposables (e.g., gloves,

absorbent pads), in a designated, properly labeled, and sealed hazardous waste

container.

Container Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
Methoxyethyl isothiocyanate".

Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for proper disposal by a licensed hazardous waste disposal company.[5] Do not dispose of

this chemical down the drain.
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Caption: Workflow for handling 2-Methoxyethyl isothiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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